Cas no 1366664-45-0 (4-[(Propan-2-ylsulfanyl)methyl]piperidine hydrochloride)

• Product Name: 4-[(Propan-2-ylsulfanyl)methyl]piperidine hydrochloride
• CAS No: 1366664-45-0
• MF: C₉H₂₀ClNS
• MW: 209.779800415039
• MDL: MFCD26793160
• CID: 5044910
• PubChem ID: 72716514
• Update Time: 2025-05-21

4-[(Propan-2-ylsulfanyl)methyl]piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(propan-2-ylsulfanyl)methyl]piperidine hydrochloride
• 4-(propan-2-ylsulfanylmethyl)piperidine;hydrochloride
• 4-[(Propan-2-ylsulfanyl)methyl]piperidine hydrochloride

• MDL： MFCD26793160
• Inchi： 1S/C9H19NS.ClH/c1-8(2)11-7-9-3-5-10-6-4-9;/h8-10H,3-7H2,1-2H3;1H
• InChI Key： KZLSRRGYIDOMPP-UHFFFAOYSA-N
• SMILES： Cl.S(C(C)C)CC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 97.7
• Topological Polar Surface Area: 37.3

Additional information on 4-[(Propan-2-ylsulfanyl)methyl]piperidine hydrochloride

Introduction to 4-[(Propan-2-ylsulfanyl)methyl]piperidine hydrochloride (CAS No. 1366664-45-0)

4-[(Propan-2-ylsulfanyl)methyl]piperidine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1366664-45-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This piperidine derivative features a unique structural motif that has garnered attention for its potential biological activity and mechanistic properties. The compound combines a piperidine ring, a key scaffold in many pharmacologically active molecules, with a propan-2-ylsulfanyl substituent, which introduces both lipophilicity and polar characteristics, making it a versatile candidate for further investigation.

The hydrochloride salt form of this compound enhances its solubility in aqueous systems, facilitating its use in various biochemical assays and in vitro studies. This property is particularly valuable in drug discovery pipelines where solubility is a critical factor for compound optimization and formulation development.

In recent years, the exploration of piperidine derivatives has expanded significantly due to their broad spectrum of biological activities. Piperidine scaffolds are well-documented for their role in central nervous system (CNS) drugs, cardiovascular agents, and antimicrobial compounds. The introduction of sulfur-containing groups, such as the propan-2-ylsulfanyl moiety in 4-[(Propan-2-ylsulfanyl)methyl]piperidine hydrochloride, further diversifies its pharmacological potential by modulating electronic and steric properties.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer and inflammatory disorders. The structural features of 4-[(Propan-2-ylsulfanyl)methyl]piperidine hydrochloride suggest that it may interact with specific kinase domains, potentially leading to the development of novel therapeutic agents.

Recent studies have highlighted the importance of sulfur-containing heterocycles in medicinal chemistry. Sulfur atoms can participate in various non-covalent interactions with biological targets, including hydrogen bonding, π-stacking, and disulfide bond formation. These interactions can enhance binding affinity and selectivity, making sulfur-rich compounds attractive for drug design. The propan-2-ylsulfanyl group in 4-[(Propan-2-ylsulfanyl)methyl]piperidine hydrochloride is expected to contribute to such interactions, thereby improving its binding properties to biological targets.

The synthesis of 4-[(Propan-2-ylsulfanyl)methyl]piperidine hydrochloride involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the piperidine ring followed by the introduction of the propan-2-ylsulfanyl group. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

In terms of pharmacokinetic properties, 4-[(Propan-2-ylsulfanyl)methyl]piperidine hydrochloride exhibits promising characteristics that make it suitable for further development. Preliminary data suggest good oral bioavailability and moderate metabolic stability, which are essential for a drug candidate. Additionally, its solubility profile enhances its suitability for formulation into oral dosage forms.

The compound's potential therapeutic applications extend beyond kinase inhibition. Emerging research indicates that it may also exhibit anti-inflammatory properties by modulating inflammatory cytokine pathways. This dual functionality makes it an intriguing candidate for conditions where both kinase inhibition and anti-inflammatory effects are desirable.

Investigations into the mechanism of action of 4-[(Propan-2-ylsulfanyl)methyl]piperidine hydrochloride are ongoing. Researchers are employing a combination of computational modeling and experimental techniques to elucidate how this compound interacts with biological targets at the molecular level. These studies aim to provide insights into its mode of action and identify potential off-target effects.

The impact of this research extends beyond academic curiosity; it holds significant implications for drug development strategies. By understanding the structural and functional relationships within compounds like 4-[(Propan-2-ylsulfanyl)methyl]piperidine hydrochloride, scientists can design more effective drugs with improved efficacy and safety profiles.

Future directions for research on this compound include exploring its efficacy in preclinical models and conducting clinical trials to assess its therapeutic potential in humans. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate these studies and bring new treatments to patients who need them.

In conclusion, 4-[(Propan-2-ylsulfanyl)methyl]piperidine hydrochloride (CAS No. 1366664-45-0) represents a promising compound with diverse biological activities and structural features that make it an attractive candidate for further pharmaceutical development. Its unique combination of a piperidine scaffold with a propan-2-ylsulfanyl group positions it as a valuable tool for investigating novel therapeutic strategies in various disease areas.